1-(1-Methylethylidene)-1H-indene

• CAS No.: 34472-48-5
• Molecular Formula: C12H12
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 1-propan-2-ylideneindene
• InChI: InChI=1S/C12H12/c1-9(2)11-8-7-10-5-3-4-6-12(10)11/h3-8H,1-2H3
• InChI Key: UFTDYDBGSOOBGX-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C=CC2=CC=CC=C21)C

Description

1-(1-Methylethylidene)-1H-indene (CAS: 34472-48-5) is a bicyclic organic compound with the molecular formula C₁₂H₁₂ and a molecular weight of 156.23 g/mol. It features an indene backbone substituted with a 1-methylethylidene (isopropylidene) group at the 1-position, structurally classified as a benzofulvene derivative . The compound is synthetically derived, typically via methods described by Weizmann et al. (1950), involving reactions in tetrahydrofuran (THF) and subsequent acid-base extraction . Its primary applications lie in organic synthesis, serving as an intermediate for imidazole derivatives and other functionalized molecules .

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 1-(1-Methylethylidene)-1H-indene and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Characteristics
1-(1-Methylethylidene)-1H-indene	C₁₂H₁₂	156.23	1-isopropylidene	Synthetic, used in imidazole synthesis
1-Ethylidene-1H-indene	C₁₁H₁₀	142.20	1-ethylidene	Similar backbone; longer alkyl chain affects reactivity
1-Methyleneindene (Benzofulvene)	C₁₀H₈	128.17	1-methylene	Naturally occurring in plants; simpler structure
1,1-Dimethylindene	C₁₁H₁₂	144.21	1,1-dimethyl	Steric hindrance alters reactivity; synthetic
1-Phenyl-1H-indene	C₁₅H₁₂	192.26	1-phenyl	Aromatic substituent enhances π-π interactions; diverse synthetic routes
Methylindane	C₁₀H₁₂	132.21	2,3-dihydro-1-methyl	Saturated derivative; reduced aromaticity